![molecular formula C14H17BrClNO B4706197 1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine](/img/structure/B4706197.png)
1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine
Overview
Description
1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, depression, and schizophrenia.
Scientific Research Applications
1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine has been studied for its potential use in the treatment of various neurological disorders. It has been shown to have neuroprotective effects and to improve motor function in animal models of Parkinson's disease. It has also been studied for its potential use in the treatment of depression and schizophrenia. In addition, this compound has been shown to have analgesic effects and to reduce the development of tolerance to opioids.
Mechanism of Action
The exact mechanism of action of 1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine is not fully understood. However, it has been shown to act as a dopamine reuptake inhibitor and to increase the release of dopamine in the brain. It has also been shown to have affinity for the sigma-1 receptor, which is involved in various neurological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can improve motor function in animal models of Parkinson's disease. It has also been shown to have analgesic effects and to reduce the development of tolerance to opioids. In addition, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine in lab experiments is its well-studied synthesis method and known chemical properties. It has also been extensively studied for its potential use in the treatment of various neurological disorders. However, one limitation is the lack of understanding of its exact mechanism of action, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 1-(5-bromo-2-chlorobenzoyl)-3,5-dimethylpiperidine. One direction is to further investigate its potential use in the treatment of various neurological disorders, including Parkinson's disease, depression, and schizophrenia. Another direction is to better understand its exact mechanism of action, which can lead to the development of more targeted therapies. Additionally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.
properties
IUPAC Name |
(5-bromo-2-chlorophenyl)-(3,5-dimethylpiperidin-1-yl)methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17BrClNO/c1-9-5-10(2)8-17(7-9)14(18)12-6-11(15)3-4-13(12)16/h3-4,6,9-10H,5,7-8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBWLZRXCDZUBDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=O)C2=C(C=CC(=C2)Br)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17BrClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.